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Compound of Interest

Compound Name: Fmoc-Phe-OH

Cat. No.: B7800167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Nα-(9-

Fluorenylmethoxycarbonyl)-L-phenylalanine (Fmoc-Phe-OH), a crucial reagent in peptide

synthesis and other advanced applications. Adherence to these protocols is essential to ensure

personnel safety and maintain the integrity of the compound.

Hazard Identification and Classification
While some safety data sheets (SDS) do not classify Fmoc-Phe-OH as hazardous under the

Globally Harmonized System (GHS), others indicate potential for irritation. Given the conflicting

data, it is prudent to handle the compound as a potential irritant.

GHS Information
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Category Information

GHS Pictogram
GHS07 (Exclamation Mark) - Recommended as

a precaution

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.H413: May cause long

lasting harmful effects to aquatic life.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.P273: Avoid

release to the environment.P305+P351+P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Fmoc-Phe-OH is provided below.

Property Value

Appearance White to off-white or beige powder[1]

CAS Number 35661-40-6[1][2][3]

Molecular Formula C₂₄H₂₁NO₄[1]

Molecular Weight 387.43 g/mol [1]

Melting Point 180 - 187 °C[1][3]

Solubility
Soluble in DMF and NMP; slightly soluble in

Chloroform and DMSO[3][4]

Stability
Stable under recommended storage

conditions[5]
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Safe Handling and Storage Protocols
Proper handling and storage are critical to prevent exposure and maintain the quality of Fmoc-
Phe-OH.

Engineering Controls
Ventilation: Handle in a well-ventilated area. Use a fume hood or provide appropriate

exhaust ventilation where dust may be formed.[1][2][6]

Personal Protective Equipment (PPE)
Equipment Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH approved eye protection.[1][2]

Skin Protection
Wear impervious clothing and handle with

gloves. Inspect gloves prior to use.[2][6]

Respiratory Protection
For nuisance levels of dust, use a type N95

(US) or type P1 (EN 143) dust mask.[1]

Handling Procedures
Avoid contact with skin and eyes.[2][6]

Avoid the formation of dust and aerosols.[2][6]

Wash hands thoroughly after handling.[2]

Storage Conditions
General Storage: Store in a cool, dry, and well-ventilated place.[1][2][6] Keep the container

tightly closed.[1][2][6]

Recommended Temperature: Recommended storage temperatures vary, with 2-8°C being

common for short-term storage.[1][3] For long-term storage, -20°C is advised to prevent

degradation.[7]
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Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for the safe handling of Fmoc-Phe-OH,

from receipt to disposal.

Receiving & Storage Handling & Use Cleanup & Disposal

Receive Shipment Inspect Container
Visually check for damage

Store at 2-8°C or -20°C
If intact

Don Appropriate PPE Weigh in Ventilated Area Dissolve in Solvent Use in Experiment Decontaminate Work Area Dispose of Waste
Follow institutional guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fmoc-Phe-OH.

First-Aid and Emergency Procedures
In case of exposure or emergency, follow these first-aid measures and seek medical attention.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1][2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.[1]

[2]

Spill and Accidental Release Measures
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Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation.[2][8]

Environmental Precautions: Prevent product from entering drains.[1][2]

Containment and Cleanup: Sweep up and shovel into a suitable, closed container for

disposal.[1][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][2]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1][2]

Hazardous Combustion Products: Carbon oxides and nitrogen oxides (NOx).[1]

Disposal Considerations
Dispose of contaminated materials and unused product in accordance with local, state, and

federal regulations. Do not allow the product to enter drains or the environment.[1][2]

Toxicological and Ecological Information
Acute Toxicity: No data available.[1]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

Ecological Information: Avoid release to the environment.[2] One source suggests it may

cause long-lasting harmful effects to aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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